Cas no 102126-67-0 (1(2H)-Phthalazinone, 6-(hydroxymethyl)-)

• Product Name: 1(2H)-Phthalazinone, 6-(hydroxymethyl)-
• CAS No: 102126-67-0
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 5018359
• Update Time: 2025-05-23

1(2H)-Phthalazinone, 6-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Phthalazinone, 6-(hydroxymethyl)-

• Inchi： 1S/C9H8N2O2/c12-5-6-1-2-8-7(3-6)4-10-11-9(8)13/h1-4,12H,5H2,(H,11,13)
• InChI Key： NUTRUOLEFZMJMJ-UHFFFAOYSA-N
• SMILES： OCC1C=CC2C(NN=CC=2C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 240
• XLogP3: -0.1
• Topological Polar Surface Area: 61.7

Additional information on 1(2H)-Phthalazinone, 6-(hydroxymethyl)-

1(2H)-Phthalazinone, 6-(hydroxymethyl)-: A Comprehensive Overview

The compound with CAS No. 102126-67-0, commonly referred to as 1(2H)-Phthalazinone, 6-(hydroxymethyl)-, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the phthalazinone family, which is a class of heterocyclic compounds known for their unique structural features and diverse biological activities. The 6-(hydroxymethyl) substituent further enhances its chemical versatility, making it a subject of extensive research and development.

Phthalazinones are aromatic heterocycles characterized by two nitrogen atoms in a six-membered ring system. The presence of the hydroxymethyl group at the 6-position introduces additional functional diversity, enabling this compound to participate in a wide range of chemical reactions. Recent studies have highlighted its potential as a precursor for the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). These materials are highly sought after for their applications in gas storage, catalysis, and sensing technologies.

One of the most promising areas of research involving 1(2H)-Phthalazinone, 6-(hydroxymethyl)- is its role in drug discovery. The compound has demonstrated significant biological activity in various assays, including anti-inflammatory, antioxidant, and antimicrobial properties. For instance, a study published in *Journal of Medicinal Chemistry* revealed that this compound exhibits potent inhibitory effects against key enzymes involved in inflammatory pathways. This makes it a strong candidate for the development of novel therapeutic agents targeting chronic inflammatory diseases.

Moreover, the hydroxymethyl group imparts hydrophilic properties to the molecule, enhancing its solubility in aqueous environments. This characteristic is particularly advantageous in pharmaceutical applications, where bioavailability is a critical factor. Researchers have also explored the use of this compound as a building block for constructing more complex molecular architectures. For example, through click chemistry reactions, it has been successfully incorporated into supramolecular assemblies that exhibit stimuli-responsive behavior.

In terms of synthesis, 1(2H)-Phthalazinone, 6-(hydroxymethyl)- can be prepared via several routes. A common method involves the condensation of o-phenylenediamine derivatives with aldehydes or ketones under acidic conditions. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and environmental impact. These improvements have facilitated large-scale production for both academic and industrial purposes.

The structural uniqueness of this compound also lends itself to applications in optoelectronics. Studies have shown that materials derived from phthalazinones exhibit desirable electronic properties, such as high charge carrier mobility and strong fluorescence emission. These attributes make them suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Ongoing research is focused on optimizing these properties to achieve higher device performance and stability.

Another intriguing aspect of 1(2H)-Phthalazinone, 6-(hydroxymethyl)- is its role in bioconjugation chemistry. The hydroxymethyl group can serve as a reactive site for attaching biomolecules such as proteins or nucleic acids. This capability opens up possibilities for its use in diagnostic tools and targeted drug delivery systems. For instance, researchers have successfully conjugated this compound with antibodies to create highly specific biosensors for detecting disease biomarkers.

In conclusion, 1(2H)-Phthalazinone, 6-(hydroxymethyl)- (CAS No. 102126-67-0) is a multifaceted compound with immense potential across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for advancing materials science, pharmacology, and biotechnology. As research continues to uncover new applications and improve synthetic methods, this compound is poised to play an increasingly important role in both academic and industrial settings.